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Compound of Interest

Compound Name: L-797591

Cat. No.: B15621443 Get Quote

For researchers and scientists in the dynamic field of drug development, the proper

management and disposal of chemical compounds are paramount to ensuring a safe and

compliant laboratory environment. This guide provides essential, step-by-step procedures for

the proper disposal of L-797591, a selective somatostatin receptor subtype 1 (SSTR1) agonist

used in research.[1][2][3][4] Adherence to these protocols is critical for minimizing

environmental impact and safeguarding laboratory personnel.

Understanding L-797591: Key Chemical Data
A comprehensive understanding of a compound's properties is fundamental to its safe handling

and disposal. The following table summarizes the key characteristics of L-797591.
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Property Value

Chemical Name

(2R)-N-(6-amino-2,2,4-trimethylhexyl)-3-

naphthalen-1-yl-2-[(2-phenylethyl-(2-pyridin-2-

ylethyl)carbamoyl)amino]propanamide[5]

CAS Number 217480-24-5[3][5]

Molecular Formula C38H49N5O2[3][5]

Molecular Weight 607.84 g/mol [5]

Appearance Solid powder

Solubility Soluble in DMSO

Storage Conditions

Short term (days to weeks) at 0 - 4 °C; Long

term (months to years) at -20 °C in a dry, dark

place.[5]

Disposal Workflow for L-797591
The appropriate disposal route for L-797591 is contingent upon whether the material is

contaminated with hazardous substances. The following decision workflow provides a clear

path for proper disposal.
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Assess L-797591 Waste

Is the L-797591 or its container
contaminated with hazardous material?

Dispose of as
Non-Hazardous Solid Waste

No

Dispose of as
Chemical Hazardous Waste

Yes

Follow Institutional and
Local Regulations

Click to download full resolution via product page

Decision workflow for the proper disposal of L-797591.

Detailed Disposal Procedures
Based on the assessment of contamination, follow the appropriate procedure below.

If L-797591 has not been mixed with or exposed to any hazardous materials, it can be

disposed of as non-hazardous solid waste.

1. Packaging:
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Ensure the L-797591 is in a securely sealed container.

The container must be clearly labeled with the chemical name "L-797591" and indicate that it

is non-hazardous.

2. Disposal:

Dispose of the sealed and labeled container in the designated laboratory solid waste stream.

It is best practice to place solid, non-hazardous chemicals directly into a designated

dumpster to prevent handling by custodial staff.

Any L-797591 that has been used in experimental protocols and is mixed with or has come into

contact with hazardous materials must be treated as hazardous waste.[6]

1. Waste Collection:

Liquid Waste: Collect any liquid waste containing L-797591 (e.g., dissolved in a solvent) in a

designated, sealed, and clearly labeled hazardous waste container.[7]

Solid Waste: Collect all contaminated solid waste, such as gloves, wipes, and plasticware, in

a separate, leak-proof hazardous waste container.[6]

2. Labeling:

Label the hazardous waste container with the full chemical names of all constituents,

including "L-797591" and any solvents or other chemicals present.

Include the appropriate hazard warnings (e.g., "Flammable," "Corrosive") based on the other

substances in the mixture.[8]

3. Storage and Disposal:

Store the sealed hazardous waste container in a designated satellite accumulation area

within the laboratory.

Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.[6][9]
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Proper disposal of empty containers that once held L-797591 is crucial to prevent cross-

contamination and ensure safety.

1. Decontamination:

If the container held a solution of L-797591 with a hazardous solvent, it must be triple-rinsed

with a suitable solvent.

The rinsate from this process must be collected and disposed of as hazardous waste.[8]

2. Defacing:

Completely remove or deface the original product label to avoid any confusion.

3. Disposal:

Once decontaminated and defaced, the empty container can typically be disposed of with

regular laboratory glass or plastic waste, in accordance with institutional guidelines.

General Safety and Handling Precautions
When handling L-797591, as with any laboratory chemical, adherence to standard safety

protocols is mandatory.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses with side shields, a lab coat, and chemical-resistant gloves.[10]

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of any dust or aerosols.[10]

Emergency Procedures: In case of accidental contact, immediately flush the affected skin or

eyes with copious amounts of water for at least 15 minutes and seek medical attention.[10]

Be familiar with the location and operation of safety showers and eyewash stations.

By following these detailed procedures, laboratory professionals can ensure the safe and

responsible disposal of L-797591, contributing to a culture of safety and environmental

stewardship. Always consult your institution's specific waste management guidelines and EHS

department for any additional requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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